[(2-Bromophenyl)methyl](2,2-dimethylpropyl)amine

• Molecular Formula: C12H18BrN
• Molecular Weight: 256.18 g/mol
• IUPAC Name: N-[(2-bromophenyl)methyl]-2,2-dimethylpropan-1-amine
• InChI: InChI=1S/C12H18BrN/c1-12(2,3)9-14-8-10-6-4-5-7-11(10)13/h4-7,14H,8-9H2,1-3H3
• InChI Key: GPRSFRMPWCKJJN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)CNCC1=CC=CC=C1Br

Description

(2-Bromophenyl)methylamine is a tertiary amine featuring a 2-bromophenylmethyl group and a highly branched 2,2-dimethylpropyl (neopentyl) substituent. Its molecular formula is C₁₂H₁₆BrN, with a molecular weight of 255.17 g/mol. The neopentyl group introduces significant steric hindrance, while the bromine atom on the aromatic ring contributes to electronic effects, influencing reactivity and physical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2-Bromophenyl)methylamine typically involves the following steps:

Bromination of Benzylamine: Benzylamine is reacted with bromine in the presence of a suitable solvent, such as acetic acid, to introduce the bromine atom at the ortho position of the phenyl ring.

Alkylation: The resulting 2-bromobenzylamine is then subjected to alkylation with 2,2-dimethylpropyl chloride in the presence of a base, such as sodium hydride or potassium carbonate, to yield (2-Bromophenyl)methylamine.

Industrial Production Methods

Chemical Reactions Analysis

Types of Reactions

(2-Bromophenyl)methylamine can undergo various chemical reactions, including:

Nucleophilic Substitution: The bromine atom can be replaced by other nucleophiles, such as hydroxide, cyanide, or amines, under appropriate conditions.

Oxidation: The amine group can be oxidized to form corresponding imines or nitriles using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: The compound can be reduced to remove the bromine atom or to convert the amine group to an alkyl group using reducing agents like lithium aluminum hydride.

Common Reagents and Conditions

Nucleophilic Substitution: Sodium hydroxide or potassium cyanide in a polar aprotic solvent like dimethyl sulfoxide (DMSO).

Oxidation: Potassium permanganate in an aqueous medium or hydrogen peroxide in an organic solvent.

Reduction: Lithium aluminum hydride in anhydrous ether or tetrahydrofuran (THF).

Major Products Formed

Nucleophilic Substitution: Formation of substituted phenylmethylamines.

Oxidation: Formation of imines or nitriles.

Reduction: Formation of alkylated amines or dehalogenated products.

Scientific Research Applications

(2-Bromophenyl)methylamine has several applications in scientific research:

Organic Chemistry: Used as a building block for the synthesis of more complex organic molecules.

Medicinal Chemistry: Investigated for its potential pharmacological properties and as a precursor for drug development.

Biological Studies: Used in studies to understand the interaction of brominated compounds with biological systems.

Industrial Applications: Potential use in the development of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of (2-Bromophenyl)methylamine depends on its interaction with molecular targets, such as enzymes or receptors. The bromine atom and the amine group play crucial roles in binding to these targets, influencing the compound’s biological activity. The exact pathways and molecular targets can vary based on the specific application and the biological system being studied.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues

Halogenated Aryl Amines

(2-Bromo-5-fluorophenyl)methylamine (C₁₁H₁₅BrFN, MW 260.14 g/mol ): Differs in alkyl substituent (isobutyl vs. neopentyl) and aryl substitution (additional fluorine). Fluorine’s electron-withdrawing effect may reduce amine basicity compared to the bromine-only analogue.

Brompheniraminum (C₁₆H₁₉BrN₂, MW 319.24 g/mol ): Contains a pyridyl group and dimethylaminoethyl chain.

Branched Alkyl Amines

Methyl(2-methylpropyl)amine (C₅H₁₃N, MW 87.17 g/mol ):

• Simpler structure with isobutyl and methyl groups.
• Lower molecular weight correlates with higher volatility and solubility in polar solvents compared to the target compound.
• Safety data indicate skin/eye irritation risks , suggesting similar hazards for the bulkier target compound.

Methyl-(2-methyl-2-phenyl-propyl)-amine (C₁₁H₁₇N, MW 163.26 g/mol ): Branched alkyl chain with a phenyl substituent.

Physicochemical Properties

Compound	Molecular Weight (g/mol)	Key Substituents	Notable Properties
(2-Bromophenyl)methylamine	255.17	2-Bromophenylmethyl, neopentyl	High steric hindrance; moderate lipophilicity
(2-Bromo-5-fluorophenyl)methylamine	260.14	2-Bromo-5-fluorophenylmethyl, isobutyl	Increased polarity due to fluorine
Methyl(2-methylpropyl)amine	87.17	Methyl, isobutyl	High volatility; irritant properties
Brompheniraminum	319.24	Bromophenyl, pyridyl, dimethylamino	Enhanced bioactivity due to aromatic and amino groups

Biological Activity

(2-Bromophenyl)methylamine is an organic compound that features a bromophenyl group and a branched alkyl chain. Its unique structure suggests potential biological activities, particularly in pharmacology and medicinal chemistry. This article explores the biological activity of this compound, supported by relevant research findings, case studies, and data tables.

Chemical Structure

The chemical structure of (2-Bromophenyl)methylamine can be represented as follows:

$$\text{C}_{12}\text{H}_{18}\text{Br}\text{N}$$

This compound consists of:

• A bromophenyl moiety that may enhance binding affinity to biological targets.
• A (2,2-dimethylpropyl) amine group that introduces steric bulk, potentially influencing its interaction with various receptors.

Biological Activity Overview

Preliminary studies indicate that compounds with similar structures may exhibit significant biological activities. The presence of the bromine atom on the phenyl ring is hypothesized to enhance the compound's pharmacological properties by influencing neurotransmitter systems and potentially exhibiting anti-cancer properties.

The biological activity of (2-Bromophenyl)methylamine may involve:

• Receptor Binding : The bromophenyl group can interact with various receptors due to its electron-withdrawing nature.
• Enzyme Inhibition : The amine functionality may facilitate interactions with enzymes, possibly leading to inhibition or modulation of enzymatic activity.

Research Findings

Research on similar compounds has provided insights into the potential biological activities of (2-Bromophenyl)methylamine. Key findings include:

• Neurotransmitter Interaction : Compounds with bromophenyl groups have been shown to affect neurotransmitter systems, potentially acting as modulators or inhibitors.
• Anticancer Properties : Some studies suggest that brominated compounds can exhibit cytotoxic effects against cancer cell lines, indicating a possible avenue for therapeutic development.
• Structure-Activity Relationship (SAR) : Variations in the alkyl chain length and branching significantly influence the biological activity of amines. For instance, the presence of bulky groups may enhance selectivity towards specific targets while reducing off-target effects.

Case Studies

Several case studies highlight the biological implications of similar compounds:

• Case Study 1 : A study on N,N-dimethyl-2-bromobenzylamine showed significant inhibition of certain cancer cell lines, suggesting that modifications in the alkyl chain can lead to enhanced anticancer activity.
• Case Study 2 : Research involving 1-(2-Bromophenyl)ethanamine indicated its potential as a selective serotonin reuptake inhibitor (SSRI), demonstrating the relevance of structure in modulating neurotransmitter levels.

Table 1: Comparison of Biological Activities

Compound Name	Structure	Biological Activity
(2-Bromophenyl)methylamine	Structure	Potential receptor modulator; anticancer properties
N,N-Dimethyl-2-bromobenzylamine	Structure	Inhibits cancer cell proliferation
1-(2-Bromophenyl)ethanamine	Structure	Selective serotonin reuptake inhibition

Mechanism	Description
Receptor Binding	Interaction with neurotransmitter receptors affecting mood and cognition
Enzyme Inhibition	Modulation of enzyme activity leading to altered metabolic pathways
Cytotoxicity	Induction of apoptosis in cancer cells through various signaling pathways